BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Methylaniline:
Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TETS-4-Methylaniline

Cat. No.: B12375834

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methylaniline, also commonly known as p-toluidine, is an aromatic amine that serves as a
crucial building block and intermediate in a multitude of industrial and research applications. Its
chemical structure, characterized by a methyl group and an amino group attached to a
benzene ring at the para position, dictates its reactivity and physical properties. This guide
provides a comprehensive overview of the core chemical properties, structural details, and key
experimental protocols related to 4-methylaniline, tailored for a technical audience in research
and development.

Chemical Structure and Identification

4-Methylaniline is an organic compound with the chemical formula C7HsN.[1][2] Structurally, it
consists of a benzene ring substituted with a methyl group (-CHs) and an amino group (-NHz2)

at positions 1 and 4, respectively. This para-substitution pattern is a key feature influencing its
chemical behavior, particularly in electrophilic aromatic substitution reactions.[1] The presence
of the electron-donating amino and methyl groups activates the aromatic ring, making it more

susceptible to electrophilic attack than benzene.

The chemical structure of 4-Methylaniline is depicted below.

Caption: Chemical structure of 4-Methylaniline (p-Toluidine).
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Identifiers:

o Systematic Name: 4-Methylbenzenamine

Common Names: p-Toluidine, 4-Aminotoluene[2]

CAS Number: 106-49-0[2]

Molecular Formula: C7HoN[1][3]

Molecular Weight: 107.15 g/mol [2][3]

Physicochemical Properties

4-Methylaniline is typically a colorless to light brown solid at room temperature, possessing a
characteristic amine odor.[1][4] Its properties are summarized in the tables below.

ble 1: Physical ies of 4-Methylanili

Property Value Reference(s)

Colorless to pale yellow or light

Appearance brown solid [1][4][5]
Melting Point 41 - 46 °C [21[3114]
Boiling Point 200 - 204 °C [2][3]
Density 1.046 - 1.05 g/cm?3 at 20 °C [2][5][6]
Flash Point 87 °C [3114]
Vapor Pressure 1.3 mbar at 43 °C [4]
Refractive Index 1.553 - 1.5636 [31[7]

Table 2: Solubility and Spectroscopic Data of 4-
Methylaniline
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Property Value Reference(s)

Water Solubility 7 g/L; Poorly soluble [2][5]

Soluble in ethanol, ether,

Solvent Solubility acetone, methanol, and dilute [1][3]
acids

Log P (Octanol/Water) 2.96 [7]

1H NMR Spectroscopic data available [819]

13C NMR Spectroscopic data available [8][10]

IR Spectrum Spectroscopic data available [O1[11]

Mass Spectrum Spectroscopic data available [11][12]

Chemical Reactivity and Synthesis

The chemical properties of 4-methylaniline are similar to those of aniline and other aromatic
amines. The amino group imparts weak basicity to the molecule.[2] It readily reacts with acids
to form ammonium salts, which enhances its solubility in acidic water.[2]

A primary application of 4-methylaniline is as an intermediate in the synthesis of dyes,
pharmaceuticals, and agrochemicals.[1][13] It undergoes various chemical reactions, including
electrophilic aromatic substitution and oxidation.[1]

Synthesis of 4-Methylaniline

A common laboratory and industrial method for the preparation of 4-methylaniline is the
reduction of p-nitrotoluene.[2][3]

Electrophilic Aromatic Substitution: Nitration Pathway

To control the position of substitution and prevent oxidation of the amino group, electrophilic
aromatic substitution reactions on 4-methylaniline often require a protection-deprotection
strategy. The amino group is typically acetylated to form an amide, which is less activating and
sterically hinders the ortho positions. The following workflow illustrates the synthesis of 2-nitro-
4-methylaniline.
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Caption: Workflow for the synthesis of 2-nitro-4-methylaniline.

Experimental Protocols

Protocol for the Synthesis of N-Acetyl-4-methylaniline
(Acylation)

This protocol is adapted from established microscale and comprehensive organic chemistry

experimental procedures.[14][15]

» Reaction Setup: In a suitable round-bottom flask or conical vial equipped with a magnetic
stirrer and reflux condenser, dissolve 10.7 g (0.1 mol) of 4-methylaniline in 20 mL of a
suitable solvent like dry toluene or 500 pL of acetic acid for smaller scales.[14][15]

» Reagent Addition: Slowly add 10.2 g (0.1 mol) of acetic anhydride dropwise to the stirred
solution. If necessary, maintain the temperature below 80°C.[15]

e Reaction: Reflux the mixture with stirring for 15-30 minutes.[14]
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« |solation: After reflux, cool the reaction mixture to room temperature. Pour the mixture into
approximately 5 mL of ice water to precipitate the product.[14]

« Purification: Collect the solid product by vacuum filtration using a Hirsch or Biichner funnel.
Wash the crystals thoroughly with cold deionized water and then with a non-polar solvent like
petroleum ether.[14][15] The product can be further purified by recrystallization from an
ethanol/water mixture.[15]

Protocol for the Nitration of N-Acetyl-4-methylaniline

This procedure details the subsequent nitration step.[15]

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,
and a dropping funnel, add 12.5 mL of glacial acetic acid and 14 g (0.094 mol) of N-acetyl-4-
methylaniline.

Acid Addition: Slowly add 25 mL of concentrated sulfuric acid to the mixture while stirring.
Cool the mixture in an ice/salt bath to 0-2 °C.

Nitrating Mixture: Separately, prepare a nitrating mixture by combining 7.5 mL of
concentrated nitric acid and 3.5 mL of concentrated sulfuric acid. Cool this mixture.

Reaction: Add the cold nitrating mixture dropwise to the N-acetyl-4-methylaniline solution,
ensuring the reaction temperature remains below 10 °C.

Workup: After the addition is complete, allow the mixture to stir at room temperature for 1
hour. Pour the reaction mixture over crushed ice (approx. 150 g) to precipitate the product.

Isolation and Purification: Filter the product under vacuum, wash thoroughly with cold water,
and dry. Recrystallize from ethanol or petroleum ether.[15]

Protocol for the Analysis of 4-Methylaniline by HPLC

This protocol is based on methods for analyzing aniline and its derivatives.[16][17]

o Sample Preparation: Dissolve a precisely weighed amount of the sample containing 4-
methylaniline in a suitable solvent, such as an acetonitrile-water mixture. If the analyte is in a
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complex matrix (e.g., indigo dye), an initial extraction step is necessary. For solid samples,
this may involve reduction to a soluble form followed by acidic extraction.[16]

o Chromatographic System:

[¢]

Column: Reversed-phase C18 column (e.g., 250 mm length, 5 um particle size).[16]

[e]

Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).[16]

o

Flow Rate: 0.7 mL/min.[16]

[¢]

Injection Volume: 10 pL.[16]

o

Column Temperature: 30 °C.[16]

» Detection: Use a UV detector set to an appropriate wavelength (e.g., 190 nm for maximum
sensitivity to aniline derivatives).[16]

» Quantification: Create a calibration curve using standard solutions of 4-methylaniline of
known concentrations. Quantify the amount of 4-methylaniline in the sample by comparing
its peak area to the calibration curve.

Safety and Handling

4-Methylaniline is classified as a hazardous substance. It is toxic if swallowed, inhaled, or in
contact with skin.[6][18] It is also suspected of causing cancer and is very toxic to aquatic life.
[6][18]

e Handling: Use only in a well-ventilated area or with appropriate exhaust ventilation. Wear
suitable protective clothing, gloves, and eye/face protection.[18][19] Avoid breathing dust,
fumes, or vapors.[19]

o Storage: Store in a dry, cool, and well-ventilated place, away from heat, sparks, and open
flames. Keep containers tightly closed and protect from direct sunlight.[4] It is incompatible
with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[3][4]

o First Aid: In case of skin contact, wash immediately with plenty of soap and water.[3] For eye
contact, rinse cautiously with water for several minutes.[19] If swallowed, call a poison center
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or doctor immediately.[19]

Applications

4-Methylaniline is a versatile chemical intermediate with a range of applications:

Dye Synthesis: It is a key precursor in the production of various dyes.[1][3]

e Pharmaceuticals and Agrochemicals: It serves as a building block in the synthesis of active
pharmaceutical ingredients and pesticides.[1]

e Polymer Chemistry: Used in the manufacturing of certain polymers and resins.[20]

e Analytical Chemistry: Employed as a reagent for the spectrophotometric determination of
elements like gold and tungsten.[3]

» Organic Synthesis: Widely used in research laboratories for developing novel compounds
and exploring new chemical reactions.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 106-49-0: 4-Methylaniline | CymitQuimica [cymitquimica.com]

2. Toluidine - Wikipedia [en.wikipedia.org]

3. chembk.com [chembk.com]

4. fishersci.com [fishersci.com]

5. 4-Methylaniline(106-49-0)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

6. chemos.de [chemos.de]

7. 4-methylaniline [stenutz.eu]

8. 4-Methylaniline hydrochloride(540-23-8) 13C NMR [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chemicalbook.com/msds/p-toluidine.pdf
https://cymitquimica.com/cas/106-49-0/
https://www.chembk.com/en/chem/4-Methylaniline
https://cymitquimica.com/cas/106-49-0/
https://www.chemimpex.com/products/49347
https://www.chembk.com/en/chem/4-Methylaniline
https://www.chemimpex.com/products/49347
https://www.benchchem.com/product/b12375834?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/106-49-0/
https://en.wikipedia.org/wiki/Toluidine
https://www.chembk.com/en/chem/4-Methylaniline
https://www.fishersci.com/store/msds?partNumber=AC376352500&productDescription=P-TOLUIDINE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8381150_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8381150_EN.htm
https://www.chemos.de/import/data/msds/GB_en/106-49-0-A0000498-GB-en.pdf
https://www.stenutz.eu/chem/solv6.php?name=4-methylaniline
https://m.chemicalbook.com/SpectrumEN_540-23-8_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. researchgate.net [researchgate.net]

e 10. spectrabase.com [spectrabase.com]

e 11. p-Aminotoluene [webbook.nist.gov]

e 12. 4-Methylbenzylidene-4-methylaniline [webbook.nist.gov]
e 13. echemi.com [echemi.com]

e 14. chemistry-online.com [chemistry-online.com]

e 15. books.rsc.org [books.rsc.org]

e 16. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
e 17. researchgate.net [researchgate.net]

¢ 18. godeepak.com [godeepak.com]

¢ 19. chemicalbook.com [chemicalbook.com]

e 20. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methylaniline:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375834+#tets-4-methylaniline-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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